1-((2,5-dichlorophenyl)sulfonyl)-4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidine

• IUPAC Name: 1-(2,5-dichlorophenyl)sulfonyl-4-(1-methylimidazol-2-yl)sulfonylpiperidine
• InChI: InChI=1S/C15H17Cl2N3O4S2/c1-19-9-6-18-15(19)25(21,22)12-4-7-20(8-5-12)26(23,24)14-10-11(16)2-3-13(14)17/h2-3,6,9-10,12H,4-5,7-8H2,1H3
• InChI Key: UQXIDHYTXSFUFV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1S(=O)(=O)C2CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C15H17Cl2N3O4S2
• Molecular Weight: 438.4 g/mol

Description

1-((2,5-dichlorophenyl)sulfonyl)-4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidine is a useful research compound. Its molecular formula is C15H17Cl2N3O4S2 and its molecular weight is 438.34. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

A study on derivatives of sulfonyl piperidine, similar to the compound , demonstrated significant antimicrobial activities against various bacterial and fungal pathogens of tomato plants. This indicates potential agricultural applications in combating plant diseases caused by these pathogens (Vinaya et al., 2009).

Alzheimer’s Disease Treatment

Research involving N-substituted derivatives of sulfonyl piperidine showed these compounds could be promising drug candidates for Alzheimer's disease. The study synthesized various derivatives and evaluated them for their enzyme inhibition activity against acetylcholinesterase, a target for Alzheimer’s treatment (Rehman et al., 2018).

Antioxidant and Anticholinesterase Activities

Another research indicated that sulfonyl hydrazone scaffold and piperidine rings, elements found in the compound, have roles in medicinal chemistry, particularly in antioxidant capacity and anticholinesterase activity. The synthesized compounds showed notable efficacy in various antioxidant assays and enzyme inhibition tests (Karaman et al., 2016).

Antibacterial Potential

A study on acetamide derivatives bearing azinane and oxadiazole heterocyclic cores, related to the compound, assessed their antibacterial potentials. The research synthesized these compounds and evaluated their effects against various bacterial strains, indicating potential use in antibacterial therapies (Iqbal et al., 2017).